1-(4-Fluorophenyl)-3-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)urea

• IUPAC Name: 1-(4-fluorophenyl)-3-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]urea
• InChI: InChI=1S/C17H15FN2O3S/c18-12-5-7-13(8-6-12)20-16(21)19-11-17(22,14-3-1-9-23-14)15-4-2-10-24-15/h1-10,22H,11H2,(H2,19,20,21)
• InChI Key: GXJMMPPISDECQS-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNC(=O)NC2=CC=C(C=C2)F)(C3=CC=CS3)O
• Molecular Formula: C17H15FN2O3S
• Molecular Weight: 346.4 g/mol

Description

1-(4-Fluorophenyl)-3-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)urea, also known as TAK-659, is a small molecule inhibitor that has gained attention in the field of cancer research due to its potential to target B-cell malignancies.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of novel pyridine and naphthyridine derivatives involves reactions with furan- or thiophen-2-yl components, which are structurally related to the compound . These derivatives are synthesized through dimerization reactions and further chemical transformations, indicating the compound's potential for generating diverse chemical structures with various biological activities (Abdelrazek et al., 2010).

Biochemical Applications

• A series of 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas demonstrated antiacetylcholinesterase activity, highlighting the potential of urea derivatives in medicinal chemistry, particularly in the design of compounds for neurodegenerative diseases (Vidaluc et al., 1995).

Organic Chemistry Applications

• The use of ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate for the synthesis of ureas from carboxylic acids showcases the versatility of urea compounds in organic synthesis, providing efficient pathways to generate ureas without racemization, which is critical for the development of pharmaceuticals (Thalluri et al., 2014).

Material Science

• Urea-doped ZnO films have been investigated as an electron transport layer in polymer solar cells, demonstrating that urea can enhance the performance of photovoltaic devices. This suggests the potential use of urea derivatives in improving the efficiency of renewable energy technologies (Wang et al., 2018).

Antifungal and Antiviral Research

• Derivatives of ureas have shown antifungal activity, indicating their potential as agents in the development of new antifungal drugs. Such studies provide a foundation for further investigation into the antimicrobial properties of urea derivatives (Mishra et al., 2000).